Cas no 23627-89-6 (37H,39H-Tetranaphtho[2,3-b:2',3'-g:2'',3''-l:2''',3'''-q]porphyrazine)

• Product Name: 37H,39H-Tetranaphtho[2,3-b:2',3'-g:2'',3''-l:2''',3'''-q]porphyrazine
• CAS No: 23627-89-6
• MF: C₄₈H₂₆N₈
• MW: 714.773648738861
• CID: 280331
• PubChem ID: 57649813
• Update Time: 2025-05-23

37H,39H-Tetranaphtho[2,3-b:2',3'-g:2'',3''-l:2''',3'''-q]porphyrazine Chemical and Physical Properties

Names and Identifiers

• 2,3-naphthalocyanine
• 37H,39H-Tetranaphtho[2,3-b:2',3'-g:2'',3''-l:2''',3'''-q]porphyrazine
• (27Z,40Z)-2,15,28,41,53,54,55,56-octaazatridecacyclo[40.10.1.13,14.116,27.129,40.04,13.06,11.017,26.019,24.030,39.032,37.043,52.045,50]hexapentaconta-1(53),2,4,6,8,10,12,14(56),16(55),17,19,21,23,25,27
• 37H,39H-Tetranaphtho(2,3-b:2',3'-g:2'',3''-l:2''',3'''-q)porphyrazine
• Si(IV)-Naphthalocyanine
• 2,3-Naphthalocyanine Dye content 95 %

• MDL： MFCD00134560
• Inchi： 1S/C48H26N8/c1-2-10-26-18-34-33(17-25(26)9-1)41-49-42(34)54-44-37-21-29-13-5-6-14-30(29)22-38(37)46(51-44)56-48-40-24-32-16-8-7-15-31(32)23-39(40)47(52-48)55-45-36-20-28-12-4-3-11-27(28)19-35(36)43(50-45)53-41/h1-24H,(H2,49,50,51,52,53,54,55,56)
• InChI Key： LKKPNUDVOYAOBB-UHFFFAOYSA-N
• SMILES： C12C=C3C=CC=CC3=CC1=C1N=C3N=C(N=C4C5=CC6=CC=CC=C6C=C5C(=N4)N=C4C5=CC6=CC=CC=C6C=C5C(=N4)NC=2N1)C1=CC2=CC=CC=C2C=C31 |c:13,t:17,34|
• BRN： 4345876

Computed Properties

• Exact Mass: 714.228043
• Monoisotopic Mass: 714.228043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 56
• Rotatable Bond Count: 0
• Complexity: 1850
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 8
• XLogP3: 9.1
• Topological Polar Surface Area: 98.6

Experimental Properties

• Color/Form: Dark green powder
• Density: 1.52
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.879

37H,39H-Tetranaphtho[2,3-b:2',3'-g:2'',3''-l:2''',3'''-q]porphyrazine Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 22-24/25

Additional information on 37H,39H-Tetranaphtho[2,3-b:2',3'-g:2'',3''-l:2''',3'''-q]porphyrazine

Introduction to 37H,39H-Tetranaphtho[2,3-b:2',3'-g:2'',3''-l:2''',3'''-q]porphyrazine (CAS No. 23627-89-6)

37H,39H-Tetranaphtho[2,3-b:2',3'-g:2'',3''-l:2''',3'''-q]porphyrazine, a complex macrocyclic compound with the CAS number 23627-89-6, has garnered significant attention in the fields of chemistry, materials science, and biomedicine due to its unique structural and electronic properties. This compound belongs to the class of porphyrazines, which are extended analogs of phthalocyanines and porphyrins. The intricate structure of 37H,39H-Tetranaphtho[2,3-b:2',3'-g:2'',3''-l:2''',3'''-q]porphyrazine offers a rich platform for exploring various applications, from photovoltaic materials to advanced imaging agents.

The molecular structure of 37H,39H-Tetranaphtho[2,3-b:2',3'-g:2'',3''-l:2''',3'''-q]porphyrazine is characterized by a large conjugated π-system, which imparts exceptional optical and electronic properties. The compound's extended aromatic framework enhances its ability to absorb light across a broad spectrum, making it a promising candidate for applications in solar energy conversion and photodynamic therapy (PDT). Recent studies have shown that the unique electronic configuration of this porphyrazine derivative allows for efficient charge separation and transfer, which are crucial for enhancing the performance of photovoltaic devices.

In the realm of materials science, 37H,39H-Tetranaphtho[2,3-b:2',3'-g:2'',3''-l:2''',3'''-q]porphyrazine has been explored for its potential in developing novel semiconductors and organic electronics. Its high thermal stability and excellent solubility in organic solvents make it an attractive material for solution-processable devices. Researchers have demonstrated that thin films of this compound exhibit high carrier mobility and low leakage current, which are essential properties for high-performance organic field-effect transistors (OFETs) and organic light-emitting diodes (OLEDs).

In the biomedical field, the photophysical properties of 37H,39H-Tetranaphtho[2,3-b:2',3'-g:2'',3''-l:2''',3'''-q]porphyrazine have been harnessed for developing advanced imaging agents and therapeutic agents. The compound's strong absorption in the near-infrared (NIR) region makes it suitable for in vivo imaging applications where deep tissue penetration is required. Additionally, its ability to generate singlet oxygen upon light irradiation has led to its evaluation as a photosensitizer for photodynamic therapy (PDT). Clinical trials have shown promising results in using this porphyrazine derivative to target cancer cells with minimal damage to surrounding healthy tissues.

The synthesis of 37H,39H-Tetranaphtho[2,3-b:2',3'-g:2'',3''-l:2''',3'''-q]porphyrazine involves multi-step reactions that require precise control over reaction conditions. Recent advancements in synthetic methods have enabled more efficient and scalable production of this compound. For instance, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of the final product. These synthetic advancements have paved the way for broader applications and commercialization of this versatile material.

The environmental impact of 37H,39H-Tetranaphtho[2,3-b:2',3'-g:2'',3''-l:2''',3'''-q]porphyrazine is another area of active research. Studies have shown that the compound exhibits low toxicity and good biocompatibility when used in biomedical applications. However, ongoing efforts are focused on optimizing its degradation pathways to ensure minimal environmental impact. This includes developing biodegradable derivatives and exploring sustainable synthesis methods that reduce waste and energy consumption.

In conclusion, 37H,�9H-Tetranaphtho[2,�b:�'-g:‴'-l:‴'-'q]porphyrazine (CAS No. ₂₃₆₂₇₋₈₉₋₆) is a multifaceted compound with a wide range of potential applications in chemistry, materials science, and biomedicine. Its unique structural and electronic properties make it a valuable material for advancing technologies in solar energy conversion, organic electronics, imaging agents, and therapeutic agents. Ongoing research continues to uncover new possibilities and optimize its performance for practical use.